Cas no 286930-05-0 (Benzoic acid,3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-,methyl ester)

• Product Name: Benzoic acid,3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-,methyl ester
• CAS No: 286930-05-0
• MF: C₃₀H₃₇NO₃
• MW: 459.619688749313
• MDL: MFCD18642907
• CID: 835873
• PubChem ID: 9804258
• Update Time: 2025-05-19

Benzoic acid,3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-, methyl ester
• METHYL 4-(BENZYLOXY)-3-(3-(DIISOPROPYLAMINO)-1-PHENYLPROPYL)BENZOATE
• Methyl 4-(benzyloxy)-3-[3-(diisopropylamino)-1-phenylpropyl]benzo ate
• (+)-N,N-Diisopropyl-3-(2-benzyloxy-5-carbomethoxyphenyl)-3-phenylpropylamine
• DTXSID101136786
• Methyl 3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)benzoate
• methyl4-(benzyloxy)-3-(3-(diisopropylamino)-1-phenylpropyl)benzoate
• SCHEMBL1354913
• methyl 3-[3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-phenylmethoxybenzoate
• DB-370856
• CS-13749
• (-)-N,N-diisopropyl-3-(2-benzyloxy-5-carbomethoxyphenyl)-3-phenylpropylamine
• DTXSID70430951
• YRJYQILAWNHFTB-UHFFFAOYSA-N
• CS-M0969
• Methyl 4-(benzyloxy)-3-{3-[di(propan-2-yl)amino]-1-phenylpropyl}benzoate
• 286930-05-0
• CS-M0021
• AKOS037649836
• Benzoic acid,3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-,methyl ester

• MDL： MFCD18642907
• Inchi： 1S/C30H37NO3/c1-22(2)31(23(3)4)19-18-27(25-14-10-7-11-15-25)28-20-26(30(32)33-5)16-17-29(28)34-21-24-12-8-6-9-13-24/h6-17,20,22-23,27H,18-19,21H2,1-5H3
• InChI Key： YRJYQILAWNHFTB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C(C(=O)OC)C=C1C(C1C=CC=CC=1)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 459.27734404g/mol
• Monoisotopic Mass: 459.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzoic acid,3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-,methyl ester

Benzoic Acid, 3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-, Methyl Ester (CAS No. 286930-05-0)

Benzoic Acid, 3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-, Methyl Ester (CAS No. 286930-05-0) is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with specific functional groups. The presence of a methyl ester group and a phenylmethoxy substituent adds to its chemical complexity and functional versatility.

The compound's structure is particularly notable for its bis(1-methylethyl)amino group, which introduces steric bulk and potential bioactivity. This feature makes it a valuable component in the development of small molecule drugs and bioactive agents. Recent studies have highlighted the importance of such structures in modulating cellular pathways and targeting specific receptors, making this compound a subject of interest in drug discovery research.

One of the key areas of research involving this compound is its role in medicinal chemistry. Scientists have explored its potential as a lead compound for developing therapies targeting various diseases, including cancer and neurodegenerative disorders. The methyl ester group in the structure has been shown to enhance bioavailability, making it easier to administer orally or through other routes.

Another significant aspect of this compound is its synthesis pathway. Researchers have developed efficient methods to synthesize it using advanced organic chemistry techniques, such as Stille coupling reactions and Mitsunobu reactions. These methods not only improve yield but also ensure high purity, which is critical for its use in pharmaceutical applications.

The compound's physical properties, including its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are essential for determining its suitability in different formulations and delivery systems. For instance, its solubility in organic solvents makes it ideal for use in liposomal drug delivery systems, which are increasingly popular in targeted therapy.

In addition to its pharmacological applications, this compound has also found use in the development of agrochemicals. Its ability to interact with specific enzymes makes it a potential candidate for designing pesticides and herbicides with reduced environmental impact. Recent advancements in green chemistry have further enhanced its appeal as an eco-friendly alternative to traditional agrochemicals.

The growing interest in this compound has led to numerous collaborative research projects between academia and industry. These partnerships aim to explore its potential in emerging fields such as personalized medicine and biotechnology. By leveraging cutting-edge technologies like machine learning algorithms, researchers can predict the compound's behavior under various biological conditions, accelerating its development into marketable products.

In conclusion, Benzoic Acid, 3-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-(phenylmethoxy)-, Methyl Ester (CAS No. 286930-05-0) stands out as a multifaceted compound with vast potential across multiple industries. Its unique structure, combined with advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences.